Cas no 1269917-23-8 (Benzenemethanamine, 3-(cyclopentyloxy)-α-ethenyl-, (αR)-)

• Product Name: Benzenemethanamine, 3-(cyclopentyloxy)-α-ethenyl-, (αR)-
• CAS No: 1269917-23-8
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5590265
• PubChem ID: 145708904
• Update Time: 2025-07-09

Benzenemethanamine, 3-(cyclopentyloxy)-α-ethenyl-, (αR)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-(cyclopentyloxy)-α-ethenyl-, (αR)-
• N16418
• (1R)-1-(3-CYCLOPENTYLOXYPHENYL)PROP-2-ENYLAMINE
• 1269917-23-8

• Inchi： 1S/C14H19NO/c1-2-14(15)11-6-5-9-13(10-11)16-12-7-3-4-8-12/h2,5-6,9-10,12,14H,1,3-4,7-8,15H2/t14-/m1/s1
• InChI Key： XBTLWQZDIUCUNQ-CQSZACIVSA-N
• SMILES： C1([C@@H](C=C)N)=CC=CC(OC2CCCC2)=C1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 346.1±30.0 °C(Predicted)
• pka: 8.53±0.10(Predicted)

Additional information on Benzenemethanamine, 3-(cyclopentyloxy)-α-ethenyl-, (αR)-

Benzenemethanamine, 3-(cyclopentyloxy)-α-ethenyl-, (αR)-: A Comprehensive Overview

Benzenemethanamine, 3-(cyclopentyloxy)-α-ethenyl-, (αR)- is a highly specialized organic compound with the CAS Registry Number 1269917-23-8. This compound belongs to the class of benzenemethanamines, which are derivatives of benzene with an aminoethyl group attached. The presence of a cyclopentyloxy group at the 3-position of the benzene ring and an α-ethenyl substituent on the aminoethyl group introduces unique structural and functional properties to this molecule. The (αR) configuration indicates that the chiral center at the alpha position of the aminoethyl group has a specific spatial arrangement, which is critical for its biological activity and pharmacological applications.

The synthesis of Benzenemethanamine, 3-(cyclopentyloxy)-α-ethenyl-, (αR)- involves a series of carefully designed organic reactions. The starting material is typically a substituted benzene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the cyclopentyloxy group. Subsequent steps involve the introduction of the aminoethyl group with precise stereochemical control to achieve the desired (αR) configuration. Recent advancements in asymmetric synthesis techniques have significantly improved the yield and enantiomeric purity of this compound, making it more accessible for research and development purposes.

One of the most promising applications of Benzenemethanamine, 3-(cyclopentyloxy)-α-ethenyl-, (αR)- lies in its potential as a drug candidate. The compound exhibits significant biological activity, particularly in modulating key cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that this compound can act as a potent inhibitor of certain enzymes associated with these conditions, thereby offering a potential therapeutic avenue for patients.

Recent research has also explored the use of Benzenemethanamine, 3-(cyclopentyloxy)-α-ethenyl-, (αR)- in bioconjugation chemistry. Its unique structure allows for efficient coupling with biomolecules such as proteins and nucleic acids, making it a valuable tool in the development of targeted drug delivery systems. This application is particularly relevant in the field of precision medicine, where tailored therapeutic agents are designed to specifically target diseased cells while sparing healthy tissue.

In addition to its therapeutic applications, Benzenemethanamine, 3-(cyclopentyloxy)-α-ethenyl-, (αR)- has shown potential in material science. Its ability to form stable supramolecular assemblies makes it a candidate for use in self-healing materials and advanced nanotechnology applications. Researchers have demonstrated that this compound can serve as a building block for constructing stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The structural uniqueness of Benzenemethanamine, 3-(cyclopentyloxy)-α-ethenyl-, (αR)- also lends itself well to studies in computational chemistry. Advanced molecular modeling techniques have been employed to investigate its electronic properties and interaction patterns with biological targets. These studies provide valuable insights into its mechanism of action and guide further optimization efforts to enhance its efficacy and safety profiles.

From an environmental standpoint, understanding the degradation pathways and ecological impact of Benzenemethanamine, 3-(cyclopentyloxy)-α-ethenyl-, (αR)- is crucial for ensuring sustainable practices in its production and application. Recent studies have focused on identifying biodegradation mechanisms and assessing its potential toxicity to aquatic organisms. These findings are essential for developing eco-friendly manufacturing processes and minimizing environmental risks associated with its use.

In conclusion, Benzenemethanamine, 3-(cyclopentyloxy)-α-ethenyl-, (αR)- is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and research advancements, positions it as a valuable asset in drug discovery, material science, and beyond. As ongoing investigations continue to uncover new facets of its properties and utility, this compound is poised to make significant contributions to both academic research and industrial innovation.